Cas no 1448031-08-0 (N-2-hydroxy-2-(naphthalen-1-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide)

• Product Name: N-2-hydroxy-2-(naphthalen-1-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• CAS No: 1448031-08-0
• MF: C₁₈H₂₁N₃O₃S
• MW: 359.44264292717
• CID: 5892472
• PubChem ID: 71806225
• Update Time: 2025-11-01

N-2-hydroxy-2-(naphthalen-1-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-(naphthalen-1-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• F6436-0448
• N-[2-hydroxy-2-(naphthalen-1-yl)ethyl]-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• AKOS024558969
• N-(2-hydroxy-2-(naphthalen-1-yl)ethyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• N-(2-hydroxy-2-naphthalen-1-ylethyl)-1,3,5-trimethylpyrazole-4-sulfonamide
• 1448031-08-0

• Inchi： 1S/C18H21N3O3S/c1-12-18(13(2)21(3)20-12)25(23,24)19-11-17(22)16-10-6-8-14-7-4-5-9-15(14)16/h4-10,17,19,22H,11H2,1-3H3
• InChI Key： VOHPEKLHRZYNRB-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NN(C)C=1C)(NCC(C1=CC=CC2C=CC=CC1=2)O)(=O)=O

Computed Properties

• Exact Mass: 359.13036271g/mol
• Monoisotopic Mass: 359.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 92.6Ų

Additional information on N-2-hydroxy-2-(naphthalen-1-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide

N-2-hydroxy-2-(naphthalen-1-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide (CAS No. 1448031-08-0): An Overview

N-2-hydroxy-2-(naphthalen-1-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide (CAS No. 1448031-08-0) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique molecular structure, which includes a pyrazole ring, a sulfonamide group, and a naphthalene moiety. These structural features contribute to its diverse biological activities and make it a promising candidate for various therapeutic and industrial uses.

The molecular formula of N-2-hydroxy-2-(naphthalen-1-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide is C₂₀H₂₃N₃O₃S, and its molecular weight is approximately 377.47 g/mol. The compound's chemical structure consists of a central pyrazole ring with three methyl groups attached at the 1, 3, and 5 positions. The sulfonamide group is attached to the 4-position of the pyrazole ring, and the naphthalene moiety is linked via an ethyl group that also contains a hydroxyl group.

Recent research studies have explored the biological activities of N-2-hydroxy-2-(naphthalen-1-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide. One notable area of interest is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Another important aspect of N-2-hydroxy-2-(naphthalen-1-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide is its antioxidant activity. Research has demonstrated that this compound can scavenge free radicals and protect cells from oxidative stress. This property is particularly relevant in the context of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, where oxidative stress plays a significant role in disease progression.

In addition to its anti-inflammatory and antioxidant properties, N-2-hydroxy-2-(naphthalen-1-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide has also shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as the PI3K/AKT pathway and the MAPK pathway.

The pharmacokinetic properties of N-2-hydroxy-2-(naphthalen-1-y l)ethyl - 1 , 3 , 5 - trim ethyl - 1 H - pyra zol e - 4 - sulf onam ide have been investigated to understand its behavior in biological systems. Preclinical studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent.

From an industrial perspective, N - 2 - hydroxy - 2 - ( naphtha lene - 1 - yl ) eth yl - 1 , 3 , 5 - trim eth yl - 1 H - pyra zol e - 4 - sulf onam ide has potential applications beyond pharmaceuticals. Its unique chemical structure makes it a valuable intermediate in the synthesis of other complex organic compounds. Additionally, its stability and reactivity characteristics make it suitable for use in various chemical processes and formulations.

In conclusion, N - 2 - hydroxy - 2 - ( naphtha lene - 1 - yl ) eth yl - 1 , 3 , 5 - trim eth yl - 1 H - pyra zol e - 4 - sulf onam ide ( CAS No . 1448031 - 08 - 0 ) is a multifaceted compound with significant potential in both pharmaceutical and industrial applications. Ongoing research continues to uncover new aspects of its biological activities and chemical properties, further solidifying its importance in the scientific community.